Cas no 1003947-06-5 (N-(2,2-dimethoxyethyl)-3-nitropyridin-2-amine)

N-(2,2-dimethoxyethyl)-3-nitropyridin-2-amine is a specialized nitropyridine derivative featuring a dimethoxyethylamine substituent. This compound is of interest in synthetic organic chemistry due to its potential as an intermediate in the preparation of pharmacologically active molecules or agrochemicals. The presence of both nitro and amine functional groups offers versatility for further functionalization, such as reduction or nucleophilic substitution reactions. The dimethoxyethyl moiety enhances solubility in polar organic solvents, facilitating its use in various reaction conditions. Its well-defined structure and reactivity make it a valuable building block for researchers developing novel heterocyclic compounds or exploring structure-activity relationships in medicinal chemistry.

N-(2,2-dimethoxyethyl)-3-nitropyridin-2-amine structure

1003947-06-5 structure

Product Name:N-(2,2-dimethoxyethyl)-3-nitropyridin-2-amine

CAS No:1003947-06-5

MF:C₉H₁₃N₃O₄

MW:227.217221975327

CID:1125594

PubChem ID:50999371

Update Time:2025-05-27

N-(2,2-dimethoxyethyl)-3-nitropyridin-2-amine Chemical and Physical Properties

Names and Identifiers

- N-(2,2-dimethoxyethyl)-3-nitropyridin-2-amine
- MFCD12068362
- CS-0172530
- 1003947-06-5
- A910158
- AKOS026670834
- SB55238
- DTXSID50679482
- SCHEMBL4299530
- AS-31398
- (2,2-Dimethoxy-ethyl)-(3-nitro-pyridin-2-yl)-amine
- MDL： MFCD12068362
- Inchi： 1S/C9H13N3O4/c1-15-8(16-2)6-11-9-7(12(13)14)4-3-5-10-9/h3-5,8H,6H2,1-2H3,(H,10,11)
- InChI Key： OALZZCLISYXUMT-UHFFFAOYSA-N
- SMILES： O(C)C(CNC1C(=CC=CN=1)[N+](=O)[O-])OC

Computed Properties

Exact Mass: 227.09060590g/mol
Monoisotopic Mass: 227.09060590g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 6
Complexity: 217
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 89.2Å²

Experimental Properties

Color/Form: Pale-yellow to Yellow-brown Solid
Density: 1.3±0.1 g/cm3
Melting Point: NA
Boiling Point: 378.0±42.0 °C at 760 mmHg
Flash Point: 182.4±27.9 °C
Vapor Pressure: 0.0±0.9 mmHg at 25°C

N-(2,2-dimethoxyethyl)-3-nitropyridin-2-amine Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280;P305+P351+P338
Safety Instruction： H303+H313+H333
Storage Condition：Room temperature

N-(2,2-dimethoxyethyl)-3-nitropyridin-2-amine Pricemore >>

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